![molecular formula C15H21N3O2 B286050 Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate](/img/structure/B286050.png)
Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate, also known as EBPC, is a compound that has gained attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes. This compound has been found to bind to the sigma-1 receptor and modulate its activity, which may have implications for the treatment of neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may have implications for the treatment of depression. It has also been found to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate in lab experiments is that it is a relatively stable compound that is easy to synthesize. It has also been found to have a range of potential applications in scientific research. One limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate. One area of research is the development of new sigma-1 receptor modulators that are more potent and selective than this compound. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the sigma-1 receptor.
Synthesis Methods
Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate is synthesized by reacting ethyl hydrazinecarboxylate with benzylidene-4-piperidone. The reaction takes place in the presence of a catalyst, typically zinc chloride. The resulting product is a yellow crystalline solid that is soluble in organic solvents.
Scientific Research Applications
Ethyl 2-(1-benzyl-4-piperidinylidene)hydrazinecarboxylate has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to bind to the sigma-1 receptor, a protein that is involved in various cellular processes, including ion channel regulation, calcium signaling, and cell survival. This compound has been found to modulate the activity of the sigma-1 receptor, which may have implications for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.
Properties
Molecular Formula |
C15H21N3O2 |
---|---|
Molecular Weight |
275.35 g/mol |
IUPAC Name |
ethyl N-[(1-benzylpiperidin-4-ylidene)amino]carbamate |
InChI |
InChI=1S/C15H21N3O2/c1-2-20-15(19)17-16-14-8-10-18(11-9-14)12-13-6-4-3-5-7-13/h3-7H,2,8-12H2,1H3,(H,17,19) |
InChI Key |
RRRQTCVPAYFPQF-UHFFFAOYSA-N |
SMILES |
CCOC(=O)NN=C1CCN(CC1)CC2=CC=CC=C2 |
Canonical SMILES |
CCOC(=O)NN=C1CCN(CC1)CC2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.